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Compound of Interest

Compound Name: N-Allylbenzylamine

Cat. No.: B1332080

For Researchers, Scientists, and Drug Development Professionals

N-Allylbenzylamine is a chemical compound utilized in various research and synthetic
applications. Due to its reactive nature, a thorough understanding of its potential hazards and
the implementation of rigorous safety protocols are imperative to ensure the well-being of
laboratory personnel and the integrity of research outcomes. This guide provides an in-depth
overview of the hazards associated with N-Allylbenzylamine and details the necessary safety
precautions for its handling, storage, and disposal.

Hazard Identification and Classification

N-Allylbenzylamine is classified as a hazardous substance with multiple risk factors. The
primary hazards are associated with its corrosivity, toxicity, and combustibility.

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, N-Allylbenzylamine is categorized as follows:

Skin Corrosion/Irritation: Category 1B/1C, causing severe skin burns and eye damage[1][2].

Acute Toxicity (Oral): Category 4, harmful if swallowed.

Acute Toxicity (Dermal): Category 4, harmful in contact with skin.

Flammable Liquids: Category 4, combustible liquid.
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» Hazardous to the Aquatic Environment: Harmful to aquatic life.

Exposure can cause severe damage to the mucous membranes, upper respiratory tract, eyes,
and skin. Symptoms of overexposure may include a cough, shortness of breath, headache,
and nausea.

Physical and Chemical Properties

A summary of the key physical and chemical properties of N-Allylbenzylamine is presented
below. This data is essential for designing safe experimental and storage conditions.

Property Value Source(s)
Molecular Formula CioH13N [1][3]14]
Molecular Weight 147.22 g/mol [11[3114]

Clear, colorless to light
Appearance o [5]
orange/yellow liquid

208 °C - 217.7 °C at 760

Boiling Point mmHg [31[41[5]
Density 0.924 g/cm?3 [3114]
Flash Point 92 °C [3114]
pKa 8.89 + 0.20 (Predicted) [5]
LogP 2.35 (Predicted) [3]
Refractive Index 1.519 - 1.525 [31[5]

Experimental Protocols: Safe Handling and Use

Adherence to strict experimental protocols is critical when working with N-Allylbenzylamine.
The following sections outline the necessary precautions.

Engineering Controls

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1332080?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/N-Allylbenzylamine
https://www.chemsrc.com/en/cas/4383-22-6_1103950.html
https://wap.guidechem.com/dictionary/en/4383-22-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-Allylbenzylamine
https://www.chemsrc.com/en/cas/4383-22-6_1103950.html
https://wap.guidechem.com/dictionary/en/4383-22-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11519755.htm
https://www.chemsrc.com/en/cas/4383-22-6_1103950.html
https://wap.guidechem.com/dictionary/en/4383-22-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11519755.htm
https://www.chemsrc.com/en/cas/4383-22-6_1103950.html
https://wap.guidechem.com/dictionary/en/4383-22-6.html
https://www.chemsrc.com/en/cas/4383-22-6_1103950.html
https://wap.guidechem.com/dictionary/en/4383-22-6.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11519755.htm
https://www.chemsrc.com/en/cas/4383-22-6_1103950.html
https://www.chemsrc.com/en/cas/4383-22-6_1103950.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11519755.htm
https://www.benchchem.com/product/b1332080?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

e Ventilation: Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood to minimize inhalation of vapors[6][7]. Eyewash stations and safety showers must

be readily accessible in the immediate work area[7].

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory for all personnel handling N-Allylbenzylamine.

PPE Type

Specification

Rationale

Eye/Face Protection

Wear tight-sealing safety
goggles and a face shield[6].

To protect against splashes
which can cause severe eye
damage|6].

Hand Protection

Wear impervious, chemically
resistant gloves (e.g., nitrile
rubber). Glove integrity should
be checked before and during

use.

To prevent skin contact, which
can cause burns and is
harmful[6].

Skin/Body Protection

A lab coat, long-sleeved
clothing, and closed-toe shoes
are required. For larger
guantities, chemical-resistant
aprons or suits may be

necessary[6].

To prevent accidental skin

exposure.

Respiratory Protection

Use a NIOSH/MSHA-approved
respirator if ventilation is
inadequate or if
vapors/aerosols are
generated[6].

To avoid irritation of the

respiratory tract[8].

Hygiene Measures

e Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.

e Do not eat, drink, or smoke in laboratory areas[9].
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e Immediately remove and launder any contaminated clothing before reuse.

Storage and Disposal
Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place[6][10].
o Keep away from heat, sparks, open flames, and other ignition sources[6].

o Store in a designated corrosives area, away from incompatible materials such as strong
oxidizing agents and acids|[6].

o Recommended storage temperature is between 2-8°C, protected from light[5].

Disposal

o Waste material must be disposed of in accordance with national and local regulations for
hazardous chemical waste. Do not allow the product to enter drains or surface water.

Emergency Procedures

Immediate and appropriate response is crucial in the event of an emergency.
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Exposure Route First Aid Measures

Move the victim to fresh air. If not breathing,
Inhalation give artificial respiration. Seek immediate

medical attention[6][7].

Immediately take off all contaminated clothing.
) Rinse the skin with plenty of water/shower for at
Skin Contact ) ) ) )
least 15 minutes. Seek immediate medical

attention[7][8].

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o i

do. Continue rinsing. Call an ophthalmologist

immediately[7][8].

Do NOT induce vomiting. Rinse mouth with
) water. Make the victim drink water (two glasses
Ingestion - .
at most). Call a physician or poison control

center immediately[6][8].

Fire-Fighting Measures

o Extinguishing Media: Use carbon dioxide, dry chemical powder, or foam. Water spray can be
used to cool closed containers[7].

e Hazards: The substance is a combustible liquid and may form explosive mixtures with air
upon intense heating. Hazardous combustion products include carbon oxides and nitrogen
oxides (NOXx).

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.

Hazard-Precaution Relationship Visualization

The following diagram illustrates the logical flow from the intrinsic hazards of N-
Allylbenzylamine to the required safety precautions and emergency responses.
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Safety Precautions

Dispose as hazardous waste,

Hazards of N-Allylbenzylamine

Environmental  Harmful to aquatic life

Toxic  Harmful if swallowed or in contact with skin

' Personal Protective Equipment  Chemical-resistant gloves,

« Engineering Controls

Corrosive  Causes severe skin burns and eye damage

Disposal

Do not release to environment

Goggles, face shield,

Protective clothing

Use fume hood,
Ensure access to eyewash/shower

Keep away from heat/ignition,

Handling & Storage  Store in cool, ventilated area,
Avoid incompatible materials

Flammable  Combustible liquid

Emergency Response

First Aid Rinse with water (Skin/Eye),

; Move to fresh air (Inhalation),

Do NOT induce vomiting (Ingestion)

Y

Use COz, dry chemical, or foam,

A7 Al Wear SCBA and full protective gear

Click to download full resolution via product page

Caption: Logical workflow from N-Allylbenzylamine hazards to precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-n-allylbenzylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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